Cas no 5462-05-5 (Benzoic acid,3-methyl-, 3-phenylpropyl ester)

• Product Name: Benzoic acid,3-methyl-, 3-phenylpropyl ester
• CAS No: 5462-05-5
• MF: C₁₇H₁₈O₂
• MW: 254.323625087738
• CID: 386264
• PubChem ID: 226960
• Update Time: 2025-04-19

Benzoic acid,3-methyl-, 3-phenylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-methyl-, 3-phenylpropyl ester
• AC1L5F5A; AC1Q66ZQ; CTK5A1954; NSC17949; AR-1F5070; m-Toluic acid, 3-phenylpropyl ester; NSC 17949; NSC-17949;
• DTXSID90280697
• NSC17949
• m-Toluic acid, 3-phenylpropyl ester
• AKOS003498256
• NSC-17949
• 5462-05-5
• 3-Phenylpropyl 3-methylbenzoate #
• XOWCWLVJFBZFFJ-UHFFFAOYSA-N
• 3-Phenylpropyl 3-methylbenzoate

• Inchi： 1S/C17H18O2/c1-14-7-5-11-16(13-14)17(18)19-12-6-10-15-8-3-2-4-9-15/h2-5,7-9,11,13H,6,10,12H2,1H3
• InChI Key： XOWCWLVJFBZFFJ-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CC(C)=C1)=O)CCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 254.13074
• Monoisotopic Mass: 254.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 3.78460